2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(4-methylphenyl)benzotriazol-5-yl]-4-nitrobenzamide
• InChI: InChI=1S/C20H14ClN5O3/c1-12-2-5-14(6-3-12)25-23-18-9-4-13(10-19(18)24-25)22-20(27)16-8-7-15(26(28)29)11-17(16)21/h2-11H,1H3,(H,22,27)
• InChI Key: QSICZFXTVUSQFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl
• Molecular Formula: C20H14ClN5O3
• Molecular Weight: 407.8 g/mol

Description

2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide is not fully understood. However, studies have shown that it may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects
2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide has been shown to possess several biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines and inhibit the growth of cancer cells. It has also been shown to exhibit antibacterial activity against several strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide in lab experiments is its versatility. It can be used in a wide range of assays to investigate its various properties. However, one limitation is that it may exhibit cytotoxic effects at high concentrations, which can affect the viability of cells in experiments.

Future Directions

There are several potential future directions for research on 2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide. These include investigating its potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in various applications.
Conclusion
In conclusion, 2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide is a chemical compound that has shown great potential in scientific research. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a promising candidate for the development of new treatments for various diseases. However, further research is needed to fully understand its mechanism of action and to optimize its use in various applications.

Scientific Research Applications

2-chloro-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-nitrobenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been investigated for its use in the treatment of neurological disorders such as Alzheimer's disease.